Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate

• IUPAC Name: methyl 2-(2-methoxyanilino)thieno[2,3-d][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C14H12N2O3S2/c1-18-9-6-4-3-5-8(9)15-14-16-12-10(21-14)7-11(20-12)13(17)19-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: DQPIVJYEITUCCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC3=C(S2)C=C(S3)C(=O)OC
• Molecular Formula: C14H12N2O3S2
• Molecular Weight: 320.4 g/mol

Description

Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential use as a drug. The compound is a thienothiazole derivative and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and the inflammatory response.
Biochemical and Physiological Effects
Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) that are involved in the inflammatory response. It has also been found to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in preclinical studies. However, there are also some limitations to its use. The compound is not very water-soluble, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate. One area of interest is the development of more water-soluble derivatives of the compound that can be more easily administered in vivo. Another area of research is the identification of specific signaling pathways and enzymes that are targeted by the compound. This could lead to the development of more targeted therapies for cancer and inflammatory diseases. Finally, more studies are needed to determine the safety and efficacy of the compound in clinical trials.

Synthesis Methods

There are several methods for synthesizing Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate. One of the most common methods involves the reaction of 2-aminothiophenol with 2-bromoanisole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methyl chloroformate to produce the final product.

Scientific Research Applications

Methyl 2-[(2-methoxyphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate has been extensively studied for its potential use as a drug for various diseases such as cancer, inflammation, and microbial infections. The compound has shown promising results in preclinical studies and has been found to inhibit the growth of cancer cells and reduce inflammation.